Cas no 1835759-67-5 (Acid-PEG3-PFP ester)

• Product Name: Acid-PEG3-PFP ester
• CAS No: 1835759-67-5
• MF: C₁₆H₁₇F₅O₇
• MW: 416.294003248215
• CID: 3044780
• Update Time: 2025-08-03

Acid-PEG3-PFP ester Chemical and Physical Properties

Names and Identifiers

• Acid-PEG3-PFP ester

• Inchi： 1S/C16H17F5O7/c17-11-12(18)14(20)16(15(21)13(11)19)28-10(24)2-4-26-6-8-27-7-5-25-3-1-9(22)23/h1-8H2,(H,22,23)
• InChI Key： QFILSUVCEHSYOO-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CCOCCOCCOCCC(=O)O)=O)F)F)F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Acid-PEG3-PFP ester

Professional Introduction to Acid-PEG3-PFP Ester (CAS No. 1835759-67-5)

Acid-PEG3-PFP ester, with the chemical identifier CAS No. 1835759-67-5, represents a significant advancement in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in drug delivery systems, bioconjugation techniques, and targeted therapeutic interventions. The inclusion of polyethylene glycol (PEG) and propylfluorene (PFP) moieties in its molecular framework imparts distinct physicochemical properties that enhance its utility in various biomedical contexts.

The Acid-PEG3-PFP ester is synthesized through a meticulous process that ensures high purity and yield, critical for pharmaceutical-grade applications. The PEGylated moiety, specifically the PEG3 segment, plays a pivotal role in modulating the pharmacokinetic behavior of attached biomolecules. PEGylation is a well-established strategy in drug development, known for its ability to increase the circulation time of therapeutic agents, reduce immunogenicity, and improve bioavailability. The propylfluorene component contributes to the compound's stability and solubility profile, making it an attractive candidate for formulations requiring enhanced shelf-life and compatibility with diverse solvent systems.

Recent research has highlighted the versatility of Acid-PEG3-PFP ester in the development of targeted therapeutics. Studies have demonstrated its efficacy in conjugating antibodies, peptides, and small molecules for site-specific delivery. For instance, researchers have leveraged this compound to create tumor-targeted nanocarriers that exhibit improved penetration through biological barriers and reduced off-target effects. The PFP group also facilitates fluorescence-based tracking, enabling real-time monitoring of drug distribution and biodistribution using imaging techniques.

In the realm of vaccine development, Acid-PEG3-PFP ester has shown promise as a adjuvant or carrier molecule. Its ability to stabilize antigenic proteins and enhance immune response has been explored in preclinical models. By integrating this compound into vaccine formulations, scientists aim to achieve prolonged antigen exposure and stronger T-cell responses, which are crucial for long-lasting immunity. Furthermore, the PEG moiety aids in reducing vaccine-induced inflammation, thereby improving patient tolerance.

The compound's utility extends to diagnostic applications as well. Researchers have utilized Acid-PEG3-PFP ester to develop highly sensitive biosensors for detecting biomarkers associated with diseases such as cancer and neurodegenerative disorders. The fluorescence properties of the PFP group enable precise detection limits, while the PEGylated backbone ensures optimal interaction with biological targets. These biosensors hold promise for early disease diagnosis and monitoring treatment efficacy.

Advances in synthetic methodologies have further expanded the applications of Acid-PEG3-PFP ester. Recent innovations in click chemistry have enabled rapid and efficient conjugation of this compound with various biomolecules without compromising structural integrity. This has opened new avenues for drug discovery and development, particularly in personalized medicine where tailored bioconjugates are essential for addressing individual patient needs.

The integration of computational modeling and high-throughput screening has also accelerated the optimization process for Acid-PEG3-PFP ester derivatives. By leveraging machine learning algorithms, researchers can predict optimal modifications to enhance specific properties such as binding affinity or metabolic stability. This interdisciplinary approach has led to the identification of novel analogs with improved pharmacological profiles.

Economic considerations play a significant role in the adoption of Acid-PEG3-PFP ester in industrial settings. While the initial synthesis costs may be relatively high due to complex purification steps, large-scale production benefits from economies of scale. Additionally, the extended half-life provided by PEGylation can reduce overall dosing frequency, leading to cost savings over time. As manufacturing processes mature further, it is anticipated that production costs will decline significantly.

The regulatory landscape for Acid-PEG3-PFP ester is evolving alongside advancements in biopharmaceutical technologies. Regulatory agencies are increasingly recognizing the benefits of PEGylated therapeutics and are streamlining approval pathways for such compounds. This favorable environment encourages innovation and investment in research programs focused on developing new applications for this versatile molecule.

Future directions for research on Acid-PEG3-PFP ester include exploring its potential in gene therapy and regenerative medicine. The compound's ability to protect nucleic acids from degradation while facilitating cellular uptake makes it an attractive candidate for delivering therapeutic genes or RNA-based therapies. Additionally, studies are underway to investigate its role in tissue engineering scaffolds where controlled release profiles are essential for promoting cell growth and tissue regeneration.

In conclusion, Acid-PEG3-PFP ester (CAS No. 1835759-67-5) represents a cornerstone in modern pharmaceutical chemistry with far-reaching implications across multiple therapeutic areas. Its unique structural features enable innovative applications ranging from targeted drug delivery to diagnostic biosensing and beyond. As research continues to uncover new possibilities enabled by this compound's multifaceted properties，its significance within biotechnology is poised to grow even further。